6-Phenyl-1,2,4-triazin-3(2H)-one

• IUPAC Name: 6-phenyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C9H7N3O/c13-9-10-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H,(H,10,12,13)
• InChI Key: FVUIKOKQEZSEGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NNC(=O)N=C2
• Molecular Formula: C9H7N3O
• DSSTOX Substance ID: DTXSID40460447
• Molecular Weight: 173.17 g/mol
• CAS No.: 23448-86-4

Description

6-Phenyl-1,2,4-triazin-3(2H)-one is a useful research compound. Its molecular formula is C9H7N3O and its molecular weight is 173.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

6-Phenyl-1,2,4-triazin-3(2H)-one demonstrates a range of chemical reactivities. For instance, it can react with phenols and aromatic amines, leading to various derivatives like 6-aryl-1,6-dihydro-1,2,4-triazin-5(2H)-ones. These reactions, including oxidation and ring destruction processes, are significant for synthesizing diverse heterocyclic compounds (Chupakhin et al., 1997).

Crystal Structure Analysis

The compound has been studied for its crystal structure properties. Research on derivatives like 3-(1-Hydroxyiminoethyl)-1-phenyl-4-hydro-1,2,4-triazin-5,6-dione revealed insights into molecular arrangement, hydrogen bonding, and lattice parameters, which are crucial for understanding the physical and chemical properties of these compounds (Abushamleh et al., 2003).

NMR Spectroscopy Studies

Nuclear Magnetic Resonance (NMR) spectroscopy has been utilized to study the methylation products of this compound derivatives. This research helps in understanding the electronic environment and molecular dynamics of these compounds, which is vital for designing new molecules with specific properties (Jacobsen & Rose, 1987).

Reactions with Organomagnesium Halides

This compound also shows interesting reactions with organomagnesium halides. These reactions are part of synthetic routes to create new compounds with potential applications in various fields like material science and medicinal chemistry (Mustafa et al., 1971).

Condensation Reactions and Derivatives

Studies on condensation reactions and the synthesis of regioisomeric compounds expand the chemical versatility of this compound. These derivatives can be structurally different, offering a wide range of applications in chemical synthesis and drug discovery (Hori et al., 2009).

Oxidation Studies

Oxidation studies of related compounds provide insight into potential metabolic pathways and stability of these molecules, which is crucial for their application in medicinal chemistry and material sciences (Collins et al., 1999).

Synthesis routes and methods

Procedure details

[(Aminocarbonyl)hydrazono](phenyl)acetaldehyde (3.00 g, 0.0157 mol) in acetic acid (15.0 mL) was heated at 130° C. for 6 h. After cooling, the solvent was removed under reduced pressure. The residue was triturated with ether, filtered, washed with ether, and dried under high vacuum to give the desired product (2.45 g, 90.1%). Analytical LCMS: (M+H)+=174.0.